Cas no 898436-37-8 (N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

• Product Name: N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• CAS No: 898436-37-8
• MF: C₂₀H₂₁N₅O₄S₂
• MW: 459.541841268539
• CID: 5483764
• Update Time: 2025-06-21

N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-ethoxyphenyl)-2-[[5-[[[(4-methoxyphenyl)amino]carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-
• N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide

• Inchi： 1S/C20H21N5O4S2/c1-3-29-16-7-5-4-6-15(16)22-17(26)12-30-20-25-24-19(31-20)23-18(27)21-13-8-10-14(28-2)11-9-13/h4-11H,3,12H2,1-2H3,(H,22,26)(H2,21,23,24,27)
• InChI Key： JGWUTRYWYKZDQQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1=NN=C(NC(NC2=CC=C(OC)C=C2)=O)S1

Additional information on N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide

Introduction to N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 898436-37-8)

N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 898436-37-8, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this compound, featuring multiple functional groups, makes it a subject of interest for scientists exploring new pharmacological pathways.

The molecular framework of N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide incorporates several key structural elements that contribute to its unique chemical properties. The presence of an ethoxy group at the 2-position of the phenyl ring and a sulfanylacetamide moiety at the 2-position of the thiadiazole ring enhances its reactivity and binding affinity. Additionally, the incorporation of a 4-methoxyphenylcarbamoylamino group further diversifies its chemical profile, making it a versatile candidate for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater precision. Studies have shown that the structural features of N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide may contribute to its potential efficacy in targeting various biological pathways. For instance, the thiadiazole core is known to exhibit anti-inflammatory and antimicrobial properties, while the carbamoylamino group can enhance binding interactions with specific enzymes and receptors.

In vitro studies have begun to uncover the mechanistic aspects of this compound's action. Researchers have observed that it interacts with multiple targets, including kinases and transcription factors, which are implicated in various diseases such as cancer and neurodegenerative disorders. The methoxy groups in the phenyl rings are particularly noteworthy, as they can modulate electron distribution and influence binding affinity. This has led to hypotheses about its potential role in modulating signaling pathways associated with these diseases.

The synthesis of N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with high-performance liquid chromatography (HPLC) have been employed to ensure high purity and yield. These advancements are crucial for advancing preclinical studies and eventual clinical trials.

One of the most exciting aspects of this compound is its potential application in personalized medicine. By leveraging genetic and proteomic data, researchers can identify patients who are most likely to benefit from treatments involving N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide. This approach aligns with the broader trend in medicine towards tailored therapies that address individual patient needs. The ability to predict response rates and minimize side effects through such targeted therapies could revolutionize treatment strategies for various conditions.

The future direction of research on N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide includes exploring its interactions with other molecules and its potential synergistic effects when combined with existing drugs. Additionally, studies are being conducted to assess its stability under different conditions and its potential for formulation into novel drug delivery systems. These efforts are essential for optimizing therapeutic outcomes and ensuring that this compound reaches patients in an effective and safe manner.

The development of new pharmaceuticals is a meticulous process that requires extensive testing and validation. However, compounds like N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide offer hope for addressing unmet medical needs by providing innovative solutions to complex diseases. The combination of cutting-edge research techniques and traditional pharmaceutical principles ensures that such compounds are thoroughly evaluated before they enter clinical use.

In conclusion, N-(2-ethoxyphenyl)-2-(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 898436-37-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted biological activities make it a promising candidate for further research and development. As scientists continue to unravel its potential benefits, this compound could play a crucial role in shaping the future of medicine by offering new treatments for a variety of challenging conditions.